Cas no 2227713-53-1 ((2R)-6-(1H-1,3-benzodiazol-2-yl)hexan-2-ol)

• Product Name: (2R)-6-(1H-1,3-benzodiazol-2-yl)hexan-2-ol
• CAS No: 2227713-53-1
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5993339
• PubChem ID: 165610202
• Update Time: 2025-06-10

(2R)-6-(1H-1,3-benzodiazol-2-yl)hexan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-6-(1H-1,3-benzodiazol-2-yl)hexan-2-ol
• 2227713-53-1
• EN300-1732810

• Inchi： 1S/C13H18N2O/c1-10(16)6-2-5-9-13-14-11-7-3-4-8-12(11)15-13/h3-4,7-8,10,16H,2,5-6,9H2,1H3,(H,14,15)/t10-/m1/s1
• InChI Key： NYROKDMMMWPPGX-SNVBAGLBSA-N
• SMILES： O[C@H](C)CCCCC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.9Ų

Additional information on (2R)-6-(1H-1,3-benzodiazol-2-yl)hexan-2-ol

Comprehensive Overview of (2R)-6-(1H-1,3-benzodiazol-2-yl)hexan-2-ol (CAS No. 2227713-53-1): Properties, Applications, and Research Insights

The compound (2R)-6-(1H-1,3-benzodiazol-2-yl)hexan-2-ol (CAS No. 2227713-53-1) is a chiral organic molecule featuring a benzodiazole moiety linked to a hexanol chain. Its unique structure has garnered significant attention in pharmaceutical and material science research due to its potential as a building block for bioactive molecules. The benzodiazole core is known for its electron-rich properties, making it valuable in designing fluorescent probes, catalysts, and drug intermediates.

Recent studies highlight the role of (2R)-6-(1H-1,3-benzodiazol-2-yl)hexan-2-ol in asymmetric synthesis, where its chiral center (2R configuration) enables enantioselective reactions. Researchers are exploring its utility in kinase inhibition and GPCR modulation, aligning with the growing demand for targeted therapeutics. The compound’s solubility in polar solvents like DMSO and methanol further enhances its applicability in high-throughput screening assays.

From an industrial perspective, CAS No. 2227713-53-1 is often discussed alongside green chemistry initiatives. Its synthesis can be optimized via microwave-assisted reactions or enzymatic resolution, reducing waste and energy consumption—a hotspot topic in AI-driven drug discovery forums. Users frequently search for "chiral benzodiazole derivatives" or "hexanol-based pharmacophores," reflecting interest in structure-activity relationships (SAR).

Analytical characterization of (2R)-6-(1H-1,3-benzodiazol-2-yl)hexan-2-ol typically involves HPLC, NMR, and mass spectrometry, with its logP value (~2.8) suggesting moderate lipophilicity. This property is critical for blood-brain barrier penetration studies, a trending subtopic in neuropharmacology. The compound’s thermal stability (decomposition >200°C) also makes it suitable for polymeric material applications.

In summary, 2227713-53-1 represents a versatile scaffold bridging medicinal chemistry and material science. Its alignment with sustainable synthesis trends and relevance to precision medicine ensures continued research interest. For laboratories, sourcing high-purity batches with documented enantiomeric excess (>99%) remains a priority, as emphasized in recent patent literature.